
Biological Activities & Experimental Data of
Sulfonyl Carbamates

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: [(E)-(2-methyl-2-methylsulfanylpropylidene)amino] N-
(trideuterio(113C)methyl)carbamate

CAS No.: 1261170-75-5

Cat. No.: S1800701

Get
Quote

Therapeutic Area /
Target

Example Compound / Core
Structure

Key Biological
Activity
(Experimental
Data)

Key Experimental
Methods (In
Vitro/In Vivo)

Anticonvulsant [1] 3-methylpropyl(4-

sulfamoylphenyl)carbamate
(MBPC)

MES-ED₅₀ (oral in

rats): 25 mg/kg [1]

Maximal
Electroshock
(MES) Test:
Seizure model in
rats; Rotarod Test:
Neurotoxicity (TD₅₀)
[1]

Anticonvulsant [1] (S)-MBPC (Enantiomer) MES-ED₅₀ (oral in
rats): 19 mg/kg [1]

Same as above [1]

Carbonic Anhydrase
Inhibition [2]

Azido sulfonyl carbamate
(Compound 3)

Binding Energy:
-8.24 kcal/mol (for

human CA II) [2]

In vitro enzyme
inhibition assay;
Molecular
Docking: Binding

energy & pose
prediction (e.g.,

AutoDock) [2]
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Therapeutic Area /
Target

Example Compound / Core
Structure

Key Biological
Activity
(Experimental
Data)

Key Experimental
Methods (In
Vitro/In Vivo)

Antibacterial [2] [3] Azido sulfonyl carbamate

(Derivatives 1-3)

Antibacterial

effects against
various strains [2]

Broth
Microdilution
Method: Determine

MIC/MBC [2];
Docking against

DNA gyrase [3]

Butyrylcholinesterase
(BChE) Inhibition [4]

Benzyl {(2S)-1-[(2-

methoxybenzyl)sulfamoyl]-4-
methylpentan-2-yl}carbamate

(5k)

IC₅₀ for BChE:

4.33 µM;
Selectivity Index

(vs AChE): 34 [4]

Ellman's assay:
Enzyme kinetics &
IC₅₀; Molecular
Dynamics &
QTAIM: Detailed

binding interaction
analysis [4]

Anti-inflammatory [3] Sulphonamide-Carbamate
hybrid (Compounds 8b, 8c,

etc.)

Inhibition of LPS-
induced

inflammation in
RAW 264.7 cells;

COX-1/COX-2
inhibition [3]

Cell-based assays
(RAW 264.7): TNF-

α/IL-6
measurement;

Carrageenan-
induced paw
edema (in vivo rat
model) [3]

Experimental Protocols Overview

Here are the core methodologies commonly used to generate the data in the table above:

In Vitro Enzyme Inhibition Assays [2] [4]: These experiments determine a compound's ability to
directly inhibit a purified enzyme target. Results are often reported as inhibition constants (Kᵢ) or half-

maximal inhibitory concentration (IC₅₀).
In Vivo Pharmacological Models [1] [3]: These tests a compound's efficacy in a living organism.
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The Maximal Electroshock (MES) test in rats is a standard model for generalized tonic-clonic

seizures [1].
The carrageenan-induced paw edema model in rats is a classic method for assessing anti-

inflammatory activity [3].
Molecular Docking & Modeling [2] [3] [4]: This computational method predicts how a small molecule

(ligand) binds to a protein target.
Pharmacokinetic (PK) Studies [1]: These investigations evaluate how a drug is absorbed,

distributed, metabolized, and excreted (ADME) in an animal model. Key parameters include half-life
(t₁/₂), clearance (CL), and brain-to-plasma ratio (AUC).

Key Structural and Functional Insights

The following diagram illustrates the core structure of a sulfonyl carbamate and how its components

influence its drug properties.

Sulfonyl Carbamate Core Structure

Sulfonyl Group
(-SO₂-)

Linker/Spacer

Carbamate Group
(-O-C(=O)-N-)

R¹ Group
(e.g., Alkyl, Aryl)

Overall Drug Properties

R² Group
(e.g., H, Alkyl)

  Modulates:
- Target Affinity

- Selectivity

Affects:
- Conformation
- Binding Pose

  Influences:
- Pharmacokinetics

- Metabolic Stability
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Known Limitations in the Data

Focus on Sulfonyl Carbamates: The provided data is rich in examples for sulfonyl carbamates but
lacks equivalent, directly comparable experimental data for sulfanyl carbamates from the same

studies.
Therapeutic Areas: The strongest data for sulfonyl carbamates currently centers on central
nervous system (CNS) disorders (e.g., epilepsy) and enzyme inhibition (e.g., carbonic anhydrase,
cholinesterases) [2] [1] [4].

How to Proceed with Your Comparison

To build a more complete comparison guide, you could:

Conduct a targeted search for "sulfanyl carbamate" or "thiocarbamate" combined with specific
biological targets (e.g., "antimicrobial," "kinase inhibitor").

Explore specialized chemistry databases like SciFinder or Reaxys, which may contain more
comparative biochemical data.

Focus on structure-activity relationship (SAR) studies that systematically vary the sulfur atom's
oxidation state (sulfonyl vs. sulfanyl) in a common molecular scaffold.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Biological Activities & Experimental Data of Sulfonyl Carbamates].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1800701#comparison-of-sulfonyl-vs-sulfanyl-carbamate-

derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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